![molecular formula C13H14N2O B2381384 (4-Methoxy-phenyl)-pyridin-3-ylmethyl-amine CAS No. 300347-33-5](/img/structure/B2381384.png)
(4-Methoxy-phenyl)-pyridin-3-ylmethyl-amine
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Description
Scientific Research Applications
Anticancer Research
(4-Methoxy-phenyl)-pyridin-3-ylmethyl-amine, as part of a ligand, has been used in the synthesis of Pd(II) and Pt(II) complexes. These complexes have been explored for their potential as anticancer compounds. Studies reveal their square-planar geometries and activation thermodynamic parameters. Additionally, these complexes showed activity against various cancer cell lines, including breast cancer (MCF-7), Colon Carcinoma (HCT), and human hepatocellular carcinoma (Hep-G2), comparable to cis-platin (Ghani & Mansour, 2011).
Magnetic Behavior in Polynuclear Compounds
Research on tetranuclear compounds using variants of this ligand demonstrated intriguing magnetic behaviors. These compounds, involving iron(II) sites, showed variations in spin state, contributing valuable insights into the field of spin crossover complexes (Boldog et al., 2009).
Fluorescence and Binding Properties
Studies on metal complexes of derivatives of this compound have highlighted their potential in creating hydrophobic cavities for small molecules. Enhanced solubility and fluorescence properties of these complexes, especially when coordinating with Zn(2+) and Cu(2+), offer promising applications in fluorescence and binding property research (Liang et al., 2009).
Antioxidant and Acetylcholinesterase Inhibitory Properties
Certain γ-pyridinyl amine derivatives, including those related to this compound, have shown significant antioxidant activity and moderate acetylcholinesterase (AChE) inhibitory properties. This suggests potential applications in designing new molecules for health-related benefits (Vargas Méndez & Kouznetsov, 2015).
Coordination Polymers and Luminescence
This compound has been used in the synthesis of coordination polymers with silver(I). These polymers exhibit helical structures and are studied for their structural and photophysical properties, including luminescence (Zhang et al., 2013).
properties
IUPAC Name |
4-methoxy-N-(pyridin-3-ylmethyl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c1-16-13-6-4-12(5-7-13)15-10-11-3-2-8-14-9-11/h2-9,15H,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXQATVJXAMWAHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NCC2=CN=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201326031 |
Source
|
Record name | 4-methoxy-N-(pyridin-3-ylmethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201326031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
26.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49643669 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
300347-33-5 |
Source
|
Record name | 4-methoxy-N-(pyridin-3-ylmethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201326031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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